1,1'-[(1-Iodopentane-1,1-diyl)disulfonyl]dibenzene

• CAS No.: 828250-20-0
• Molecular Formula: C17H19IO4S2
• Molecular Weight: 478.4 g/mol
• IUPAC Name: [1-(benzenesulfonyl)-1-iodopentyl]sulfonylbenzene
• InChI: InChI=1S/C17H19IO4S2/c1-2-3-14-17(18,23(19,20)15-10-6-4-7-11-15)24(21,22)16-12-8-5-9-13-16/h4-13H,2-3,14H2,1H3
• InChI Key: OCNOTUAKYYLCIE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(S(=O)(=O)C1=CC=CC=C1)(S(=O)(=O)C2=CC=CC=C2)I

Description

1,1’-[(1-Iodopentane-1,1-diyl)disulfonyl]dibenzene is a chemical compound characterized by the presence of an iodopentane group and two sulfonyl groups attached to a dibenzene structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1’-[(1-Iodopentane-1,1-diyl)disulfonyl]dibenzene typically involves the reaction of 1-iodopentane with a dibenzene derivative under specific conditions. The reaction may require the presence of a catalyst and controlled temperature and pressure to ensure the desired product is obtained. Detailed synthetic routes and reaction conditions are often documented in specialized chemical literature and patents.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors and optimized reaction conditions to maximize yield and purity. The process may include steps such as purification, crystallization, and quality control to ensure the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions

1,1’-[(1-Iodopentane-1,1-diyl)disulfonyl]dibenzene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be carried out using suitable reducing agents.

Substitution: The iodopentane group can participate in substitution reactions, where the iodine atom is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfonic acid derivatives, while substitution reactions may produce various substituted dibenzene compounds.

Scientific Research Applications

1,1’-[(1-Iodopentane-1,1-diyl)disulfonyl]dibenzene has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the preparation of other complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1,1’-[(1-Iodopentane-1,1-diyl)disulfonyl]dibenzene involves its interaction with molecular targets and pathways within a system. The compound may exert its effects through binding to specific receptors or enzymes, leading to changes in biochemical pathways. Detailed studies on its mechanism of action are essential to understand its full potential and applications.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 1,1’-[(1-Iodopentane-1,1-diyl)disulfonyl]dibenzene include:

• 1-Iodopentane
• 1,1’-[(5-Iodopentane-1,1-diyl)disulfonyl]dibenzene
• 1,1’-[(1E)-1-Propene-1,3-diyl]dibenzene

Uniqueness

1,1’-[(1-Iodopentane-1,1-diyl)disulfonyl]dibenzene is unique due to its specific structural features, such as the presence of both iodopentane and sulfonyl groups